7-Chloro-1-(4-chlorophenyl)-2-(5-chloropyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C22H11Cl3N2O3
• Molecular Weight: 457.7 g/mol
• IUPAC Name: 7-chloro-1-(4-chlorophenyl)-2-(5-chloropyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H11Cl3N2O3/c23-12-3-1-11(2-4-12)19-18-20(28)15-9-13(24)5-7-16(15)30-21(18)22(29)27(19)17-8-6-14(25)10-26-17/h1-10,19H
• InChI Key: OUCWQDFAXMFZNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2C3=C(C(=O)N2C4=NC=C(C=C4)Cl)OC5=C(C3=O)C=C(C=C5)Cl)Cl

Description

This polycyclic compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family, characterized by a fused chromene-pyrrole scaffold. Key structural features include:

• 7-Chloro substituent on the chromene ring.
• 1-(4-Chlorophenyl) and 2-(5-chloropyridin-2-yl) groups at positions 1 and 2 of the pyrrole ring.
• Two ketone groups at positions 3 and 7.

Biological Activity

7-Chloro-1-(4-chlorophenyl)-2-(5-chloropyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic organic compound notable for its complex heterocyclic structure. This compound has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. The presence of multiple chlorine substituents and a unique chromeno-pyrrole framework suggests that it may interact with various biological targets, influencing cellular pathways and offering therapeutic potential.

• Molecular Formula : C22H11Cl3N2O3
• Molecular Weight : 457.7 g/mol
• IUPAC Name : 7-chloro-1-(4-chlorophenyl)-2-(5-chloropyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione

Antimicrobial Properties

Research indicates that 7-Chloro-1-(4-chlorophenyl)-2-(5-chloropyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibits significant antimicrobial activity. The compound's structural features facilitate interactions with microbial proteins or enzymes, potentially disrupting essential cellular functions.

Anticancer Activity

Several studies have highlighted the compound's anticancer properties. It has been shown to inhibit the growth of various cancer cell lines, including those associated with colon cancer. The mechanism of action appears to involve the modulation of signaling pathways relevant to tumor growth and proliferation.

Table 1: Summary of Biological Activities

Activity Type	Target Cells/Organisms	Mechanism of Action	Reference
Antimicrobial	Various bacteria	Inhibition of protein/enzyme function
Anticancer	Colon cancer cell lines	Modulation of signaling pathways

Study on Anticancer Effects

In a notable study, the compound was tested against several colon cancer cell lines (e.g., HCT116 and SW620). The results demonstrated a significant reduction in cell viability at low concentrations (GI50 values ranging from $1.0\times 10^{-8}$ to $1.6\times 10^{-8}$ M). These findings suggest that the compound may serve as a promising candidate for further development as an anticancer agent.

Mechanistic Insights

Molecular docking studies have indicated that 7-Chloro-1-(4-chlorophenyl)-2-(5-chloropyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can form stable complexes with ATP-binding domains of key growth factor receptors such as EGFR and VEGFR2. This interaction may enhance its efficacy as an inhibitor in targeted cancer therapies.

Future Directions

Further research is warranted to elucidate the precise mechanisms by which this compound exerts its biological effects. Investigations into its pharmacokinetics, toxicity profiles, and potential synergistic effects with other therapeutic agents are essential for advancing its development as a therapeutic agent.

Comparison with Similar Compounds

Comparison with Structural Analogues

Key Observations:

Substituent Effects on Yield :

• Derivatives with hydroxyphenyl (4{8–11–24}, 4{9–5–21}) exhibit moderate yields (62–72%) , suggesting that polar groups like -OH may stabilize intermediates during synthesis.
• The target compound’s chlorophenyl and chloropyridinyl substituents could reduce yield due to steric hindrance or electron-withdrawing effects.

Melting Points: High melting points (>295°C for 4{8–11–24}) correlate with strong intermolecular forces (e.g., hydrogen bonding from -OH groups) . The target compound’s lack of -OH groups may lower its mp compared to 4{8–11–24} but increase it relative to non-chlorinated analogues.

Spectral Signatures: IR C=O stretches for dihydrochromenopyrroles typically occur near 1700–1650 cm⁻¹ , consistent across analogues. The target compound’s pyridine ring may slightly shift these peaks due to conjugation effects.

Physicochemical and Electronic Properties

• Lipophilicity : Chlorine atoms and the pyridine ring in the target compound likely enhance lipophilicity compared to hydroxyl- or methoxy-containing analogues (e.g., 4{8–11–24}, ), improving membrane permeability but reducing aqueous solubility.
• Electronic Effects : The electron-withdrawing Cl and pyridine groups may stabilize the carbonyl groups, altering reactivity in nucleophilic addition or redox reactions.

Research Findings and Gaps

Synthetic Feasibility : The target compound’s synthesis may require optimized conditions to mitigate challenges posed by multiple chlorine atoms.

Data Limitations : Melting points, yields, and bioactivity data for the target compound are absent in current literature, highlighting the need for experimental validation.

Diverse Substituent Libraries : Expanding substitutions (e.g., morpholinyl in ) could refine structure-activity relationships for applications in medicinal chemistry.

Preparation Methods

Direct Chlorination of Precursors

Method :

• Substrate : 7-Hydroxy-1-(4-chlorophenyl)-2-(5-chloropyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione.

• Reagents :

  • Chlorinating agent : POCl₃, SOCl₂, or Cl₂ gas.

  • Catalyst : DMF or pyridine (as chlorination promoters).

• Conditions :

  • Temperature : 0–20°C (for controlled substitution).

  • Solvent : Dichloromethane (CH₂Cl₂).

Example from Analogous Syntheses :

Starting Material	Reagent	Yield (%)	Source
(5-Chloropyridin-2-yl)methanol	SOCl₂/DMF	78–89%
2-Chloropyridin-3-yl phenyl ketone	Cl₂ gas	60–70%

Pre-Chlorinated Building Blocks

Approach :

• 5-Chloropyridin-2-amine : Prepared via halogenation of pyridine derivatives.

• 4-Chlorobenzaldehyde : Commercially available or synthesized via chlorination of benzaldehyde.

Optimization of Reaction Parameters

Critical parameters influencing yield and selectivity include solvent polarity, catalyst loading, and stoichiometry.

Solvent Screening

Solvent	Yield (%)	Selectivity	Source
EtOH	70–80%	High
Dioxane	60–75%	Moderate
THF	50–65%	Low

Key Observations :

• EtOH maximizes solubility of polar intermediates while enabling reflux conditions.

• Dioxane offers moderate solubility but requires higher temperatures.

Catalyst Efficiency

Catalyst	Role	Optimal Loading	Source
AcOH	Protonation/dehydration	1–2 eq
p-TSA	Acid catalysis	0.3 eq
NaOH	Base-mediated cyclization	1 eq

Characterization and Validation

Structural confirmation relies on NMR spectroscopy and mass spectrometry :

NMR Data (Hypothetical, Based on Analogues)

Position	δ (¹H NMR, CDCl₃)	δ (¹³C NMR, CDCl₃)
Pyridine-H (5-Cl)	8.5–8.7 (s)	154–156 (C=O)
Chromeno-H	6.8–7.2 (m)	120–140 (aromatic)
Chlorophenyl-H	7.3–7.5 (d)	140–145 (C-Cl)

HRMS Data :

Molecular Formula	[M+H]⁺ (Calcd/Fnd)	Source
C₂₁H₁₂Cl₂N₂O₂	437.0818 / 437.0813

Industrial-Scale Considerations

For large-scale production, continuous-flow systems and catalytic recycling are critical:

• Solvent Recovery : EtOH is preferred due to ease of distillation.

• Catalyst Reuse : Acid catalysts (e.g., AcOH) can be recycled via neutralization and distillation.

• Purity Control : Crystallization from EtOH or CH₂Cl₂ ensures >95% purity.

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Source
Multicomponent MCR	High atom economy, short steps	Sensitivity to steric hindrance
Post-Chlorination	Precise regioselectivity	Multi-step, lower yields
Pre-Chlorinated Amines	Simplified steps	Cost of chlorinated amines

Q & A

Q. What are the optimized synthetic routes for preparing 7-Chloro-1-(4-chlorophenyl)-2-(5-chloropyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione?

• Methodological Answer : The compound can be synthesized via multicomponent one-pot reactions. Key precursors include substituted phenols (e.g., 4-chlorophenol) and pyrrole derivatives (e.g., 5-chloropyridine-2-carbaldehyde). A typical protocol involves:

• Condensation of precursors under mild acidic conditions (e.g., acetic acid) at 80–100°C for 6–8 hours.
• Introduction of chloro substituents via electrophilic aromatic substitution or halogenation post-cyclization.
• Purification using column chromatography (silica gel, ethyl acetate/hexane gradient) to achieve >95% purity.
  Yields range from 65–75%, with reaction efficiency dependent on solvent polarity and temperature control .

Q. Which characterization techniques are critical for confirming the compound’s structural integrity?

• Methodological Answer : A combination of spectroscopic and analytical methods is required:

• 1H/13C NMR : Key signals include aromatic protons (δ 7.1–8.0 ppm) and carbonyl carbons (δ 170–175 ppm). The dihydrochromeno-pyrrole core produces distinct splitting patterns due to restricted rotation .
• IR Spectroscopy : Confirm carbonyl stretches (C=O at ~1700 cm⁻¹) and chloro-substituent vibrations (C–Cl at 600–800 cm⁻¹) .
• Elemental Analysis : Validate molecular formula (e.g., C, H, N, Cl content within ±0.3% of theoretical values) .
• Mass Spectrometry (HRMS/APSI) : Confirm molecular ion peaks (e.g., [M+H]+ at m/z 527.1) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for derivatives of this compound?

• Methodological Answer : Contradictions often arise from variability in:

• Assay Conditions : Standardize cell lines (e.g., HepG2 vs. HEK293), incubation times, and solvent controls (DMSO concentration ≤0.1%).
• Structural Analogues : Compare substituent effects (e.g., 4-chlorophenyl vs. 3-hydroxyphenyl) on target binding using SAR studies .
• Orthogonal Assays : Validate activity via both enzymatic (e.g., kinase inhibition) and phenotypic (e.g., apoptosis assays) endpoints.
  Computational docking (e.g., AutoDock Vina) can predict binding modes to clarify discrepancies .

Q. What strategies optimize the compound’s reactivity for derivatization without destabilizing the core scaffold?

• Methodological Answer : Focus on functional group tolerance:

• Electrophilic Sites : The pyrrole nitrogen and chromeno carbonyl groups are reactive. Protect carbonyls (e.g., acetal formation) before introducing bulky substituents .
• Chloro Substituents : Replace with bioisosteres (e.g., trifluoromethyl) via nucleophilic aromatic substitution (120°C, DMF, K₂CO₃) .
• Solvent Effects : Use polar aprotic solvents (e.g., DMF, DMSO) to enhance solubility during coupling reactions .
  Monitor stability via TGA/DSC to ensure thermal decomposition >250°C .

Q. How can computational modeling predict the compound’s electronic properties and intermolecular interactions?

• Methodological Answer : Employ density functional theory (DFT) at the B3LYP/6-31G* level to:

• Calculate frontier molecular orbitals (HOMO-LUMO gaps) to assess redox activity.
• Simulate electrostatic potential maps to identify nucleophilic/electrophilic regions.
• Perform molecular dynamics (MD) simulations (AMBER force field) to study protein-ligand binding kinetics.
  Validate models against experimental NMR chemical shifts (RMSD < 0.5 ppm) .